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Introduction
The RAS family of small GTPases (KRAS, NRAS, and HRAS) are critical signaling nodes that,

when mutated, are implicated in up to 30% of all human cancers.[1] These proteins function as

molecular switches, cycling between an inactive GDP-bound state and an active GTP-bound

state. The activation of RAS is facilitated by Guanine Nucleotide Exchange Factors (GEFs),

with the Son of Sevenless 1 (SOS1) protein being a key activator.[2][3] The interaction between

RAS and SOS1 represents a critical control point in oncogenic signaling, making it an attractive

target for therapeutic intervention.[1][4]

BAY-293 has emerged as a potent and selective small-molecule inhibitor of the KRAS-SOS1

interaction.[5][6] By disrupting this protein-protein interaction, BAY-293 effectively blocks the

SOS1-mediated reloading of RAS with GTP, thereby reducing the levels of active RAS-GTP

and attenuating downstream oncogenic signaling through pathways such as the RAF-MEK-

ERK cascade.[2][3][7] This technical guide provides a comprehensive overview of BAY-293 as

a research tool, summarizing its biochemical and cellular activities, detailing key experimental

protocols for its use, and visualizing the underlying biological pathways and experimental

workflows.
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The following tables summarize the quantitative data for BAY-293's activity in various assays,

providing a clear comparison of its potency and efficacy.

Table 1: Biochemical Activity of BAY-293

Target Interaction Assay Type IC50 (nM) Reference(s)

KRAS-SOS1 Not Specified 21 [5][6][8]

KRASG12C-SOS1 HTRF 21 [9]

Table 2: Cellular Activity of BAY-293
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Cell Line
Cancer
Type

KRAS
Status

Assay Type IC50 (nM)
Reference(s
)

HeLa
Cervical

Cancer
Wild-Type

RAS

Activation

Submicromol

ar
[1][2][3]

HeLa
Cervical

Cancer
Wild-Type

RAS-GTP

Levels
410 [5]

Calu-1

Non-Small

Cell Lung

Cancer

G12C
RAS-GTP

Levels
200 [5]

K-562

Chronic

Myelogenous

Leukemia

Wild-Type
Antiproliferati

ve
1,090 [1][2][3]

MOLM-13

Acute

Myeloid

Leukemia

Wild-Type
Antiproliferati

ve
995 [1][2][3]

NCI-H358

Non-Small

Cell Lung

Cancer

G12C
Antiproliferati

ve
3,480 [1][2][3]

Calu-1

Non-Small

Cell Lung

Cancer

G12C
Antiproliferati

ve
3,190 [1][2][3]

K-562

Chronic

Myelogenous

Leukemia

Wild-Type
pERK

Inhibition
180 [10]

Table 3: Selectivity Profile of BAY-293
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Off-Target Assay Type Activity Reference(s)

SOS2 Biochemical IC50 > 20,000 nM [11]

MCF2L (DBS) Biochemical IC50 > 20,000 nM [11]

358 Kinases Biochemical (at 1µM)
> 67% remaining

activity
[11]

HTR2A Radioligand Binding Ki = 133.44 nM [11]

ADRA2C Radioligand Binding Ki = 130.87 nM [11]

HRH2 Radioligand Binding Ki = 139.82 nM [11]

Mandatory Visualization
The following diagrams, generated using Graphviz (DOT language), illustrate key signaling

pathways, the mechanism of action of BAY-293, and a general experimental workflow.
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Figure 1: The RAS-SOS1 signaling pathway and the inhibitory action of BAY-293.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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